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Introduction
The ability to study gene function in a spatially and temporally controlled manner is crucial for

understanding complex biological processes and for the development of novel therapeutics.

Conditional knockout (cKO) mouse models, where a target gene can be inactivated in specific

tissues or at particular developmental stages, are invaluable tools for this purpose. The advent

of CRISPR-Cas9 technology has revolutionized the generation of these models, offering a

more efficient and precise alternative to traditional embryonic stem (ES) cell-based methods.[1]

[2] This application note provides a detailed overview and step-by-step protocols for generating

conditional knockout mice using the CRISPR-Cas9 system, with a focus on the highly efficient

Easi-CRISPR method.

The core of this technology lies in the combination of the CRISPR-Cas9 system for targeted

DNA cleavage and the Cre-LoxP recombination system for conditional gene inactivation.[3] The

CRISPR-Cas9 system, composed of the Cas9 nuclease and a guide RNA (gRNA), is used to
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introduce two LoxP sites flanking a critical exon or exons of the target gene.[4][5] These

"floxed" mice are then bred with mice expressing Cre recombinase under the control of a

tissue-specific or inducible promoter. In the offspring, Cre recombinase recognizes the LoxP

sites and excises the intervening DNA sequence, leading to a conditional knockout of the target

gene.[3]

Methods Overview
Several strategies have been developed to generate floxed alleles using CRISPR-Cas9, with

varying efficiencies. The "two-donor floxing" method, which utilizes two separate single-

stranded oligonucleotides (ssODNs) as donors to introduce the two LoxP sites, has been

shown to have a low success rate, with a multi-center study reporting an efficiency of only

0.87%.[6][7][8] In contrast, methods that use a single, long single-stranded DNA (lssDNA)

donor containing both LoxP sites and the intervening genomic sequence, such as Easi-

CRISPR (Efficient additions with ssDNA inserts-CRISISPR), have demonstrated significantly

higher efficiencies, often ranging from 30-60% and in some cases up to 100%.[9][10][11]

This document will focus on the Easi-CRISPR approach due to its superior efficiency and

reliability. The general workflow involves:

Design: Designing guide RNAs (gRNAs) to target introns flanking the desired exon(s) and

designing a long single-stranded DNA (lssDNA) donor template containing the floxed exon

cassette.

Preparation of Materials: Synthesizing the gRNAs, Cas9 protein/mRNA, and the lssDNA

donor.

Delivery into Zygotes: Introducing the CRISPR-Cas9 components and the donor template

into mouse zygotes via microinjection or electroporation.

Generation of Founder Mice: Transferring the edited zygotes into pseudopregnant female

mice to develop into founder pups.

Genotyping and Validation: Screening the founder mice for the correct insertion of the LoxP

sites and subsequent validation of conditional knockout functionality.
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Quantitative Data Summary
The efficiency of generating conditional knockout mice using CRISPR-Cas9 can vary

depending on the method used, the target locus, and the delivery technique. The following

tables summarize reported efficiencies for different approaches.

Table 1: Comparison of Efficiency between Different CRISPR-Cas9 Conditional Knockout

Methods

Method Donor Template

Reported
Efficiency
(Correctly Targeted
Pups/Total Pups
Born)

Reference(s)

Two-Donor Floxing

Two short single-

stranded

oligonucleotides

(ssODNs)

0.87% (15/1718) [7][8]

Easi-CRISPR

One long single-

stranded DNA

(lssDNA)

8.5% - 100% (locus

dependent)
[9][11]

lssDNA-based

methods (general)

One long single-

stranded DNA

(lssDNA)

11% - 13% (average) [6]

Table 2: Efficiency of Easi-CRISPR at Different Loci
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Target Gene
lssDNA Size
(bases)

Efficiency
(Correctly Targeted
Pups/Total Pups
Born)

Reference(s)

Gene 1 532 7% - 100% [10]

Gene 2 931 7% - 100% [10]

Gene 3 -
Partial insertions

observed
[10]

Various loci ~500 - 1500 25% - 66% [10]

Experimental Workflow and Signaling Pathways
The following diagrams illustrate the experimental workflow for generating conditional knockout

mice using Easi-CRISPR and the underlying molecular mechanism of Cre-LoxP recombination.
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Caption: Experimental workflow for generating cKO mice.
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Caption: Cre-LoxP mediated conditional gene knockout.

Detailed Experimental Protocols
Protocol 1: Design of Guide RNAs and Donor Template
1.1. Guide RNA (gRNA) Design:

Identify the target exon(s): Select a critical exon or exons for deletion that will result in a

frameshift mutation or loss of a crucial protein domain.

Select target introns: Choose intronic regions flanking the target exon(s). To avoid disrupting

splicing regulatory elements, select gRNA target sites at least 100 base pairs away from the

exon-intron boundaries.[12]

Find gRNA target sequences: Use online design tools such as CHOPCHOP or Synthego's

CRISPR Design Tool to identify potential gRNA sequences within the selected intronic

regions.[5][13] These tools will also help predict on-target activity and potential off-target

effects.

Select optimal gRNAs: Choose two gRNAs, one for each flanking intron, with high predicted

on-target scores and low off-target scores. The distance between the two gRNA target sites

should typically be between 0.5 and 0.8 kb.[11]

1.2. Long Single-Stranded DNA (lssDNA) Donor Template Design:

Assemble the donor sequence: The lssDNA donor will contain the target exon(s) flanked by

the two LoxP sites. The entire cassette will be flanked by homology arms corresponding to

the genomic sequences upstream and downstream of the gRNA cut sites.

Homology arms: The homology arms should be approximately 70-100 nucleotides in length

and identical to the genomic sequence immediately flanking the Cas9 cleavage sites.[9][12]

LoxP sites: The 34 bp LoxP sequences should be inserted precisely at the Cas9 cleavage

sites within the introns. Ensure both LoxP sites are in the same orientation to enable Cre-

mediated excision.
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Silent mutations: To prevent the Cas9 nuclease from re-cutting the donor template or the

integrated allele, introduce silent mutations within the PAM sequence or the gRNA seed

sequence of the homology arms.[14]

Protocol 2: Preparation of CRISPR-Cas9 Components
2.1. gRNA Synthesis:

Synthetically order the designed crRNAs and tracrRNA or synthesize sgRNAs using in vitro

transcription kits.

2.2. Cas9 Preparation:

Commercially available recombinant Cas9 protein is recommended for its high efficiency and

reduced off-target effects compared to Cas9 mRNA or plasmid.[9]

2.3. Long Single-Stranded DNA (lssDNA) Synthesis:

lssDNA donors can be commercially synthesized or generated in the lab using methods like

the in vitro Transcription and Reverse Transcription (ivTRT) method or the "phospho-PCR"

method.[9][15][16] The ivTRT method involves transcribing a dsDNA template into RNA,

followed by reverse transcription to generate the ssDNA.[9]

Protocol 3: Delivery of CRISPR Components into Mouse
Zygotes
3.1. Microinjection:

Prepare the injection mix: Prepare a solution containing Cas9 protein, the two gRNAs, and

the lssDNA donor in an appropriate injection buffer. Recommended concentrations can be

found in the Easi-CRISPR protocol.[9][13]

Zygote collection: Harvest zygotes from superovulated female mice.

Microinjection: Using a micromanipulator, inject the CRISPR mix into the pronucleus or

cytoplasm of the collected zygotes.[17] Pronuclear injection is often preferred for Easi-

CRISPR.[13]
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Embryo culture: Culture the injected zygotes overnight to the two-cell stage.

3.2. Electroporation:

Prepare the electroporation solution: Mix the CRISPR components with an electroporation

buffer.

Zygote preparation: Place the collected zygotes in the electroporation cuvette.

Electroporation: Apply an electrical pulse using an electroporator to deliver the CRISPR

components into the zygotes.[4][18]

Embryo culture: Culture the electroporated zygotes overnight.

Protocol 4: Generation of Founder Mice
Embryo transfer: Transfer the viable two-cell stage embryos into the oviducts of

pseudopregnant surrogate female mice.

Birth of founder pups: Pups will be born approximately 19-21 days after embryo transfer.

Protocol 5: Genotyping and Validation of Conditional
Knockout Mice
5.1. Genotyping of Founder Mice:

DNA extraction: Isolate genomic DNA from tail biopsies of the founder pups.[19]

PCR screening: Perform PCR using multiple primer pairs to confirm the correct insertion of

both LoxP sites in cis (on the same allele).[9][20][21]

Use primers flanking the 5' and 3' integration sites to check for the presence of the LoxP

sites.

Use a forward primer upstream of the 5' homology arm and a reverse primer downstream

of the 3' homology arm to confirm the integration of the entire floxed cassette and that the

two LoxP sites are on the same chromosome.
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Sanger sequencing: Sequence the PCR products to verify the correct sequence of the

inserted LoxP sites and the surrounding genomic region.

5.2. Breeding and Functional Validation:

Breeding to establish a floxed line: Breed the correctly targeted founder mice with wild-type

mice to establish a stable floxed mouse line.

Breeding with Cre-driver mice: Cross the homozygous floxed mice with a mouse line that

expresses Cre recombinase in the desired tissue or in response to an inducer.[3]

Validation of conditional knockout:

Genomic DNA PCR: Isolate DNA from the target tissue and other tissues of the cKO

offspring. Perform PCR to detect the excised allele in the target tissue, which will be

smaller than the floxed allele.[20]

RT-qPCR: Analyze mRNA levels of the target gene in the target tissue to confirm

transcriptional knockout.[3]

Western Blot: Analyze protein levels of the target gene in the target tissue to confirm the

absence of the protein.[3]

Conclusion
The CRISPR-Cas9 system, particularly the Easi-CRISPR method, provides a powerful and

efficient platform for the generation of conditional knockout mice. By following the detailed

protocols outlined in this application note, researchers can reliably produce these valuable

animal models to dissect gene function with high precision, accelerating basic research and the

development of new therapeutic strategies. Careful design of gRNAs and donor templates,

along with rigorous validation of the resulting mice, are critical for the success of these

experiments.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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